Cas no 626-97-1 (Valeramide)

• Product Name: Valeramide
• CAS No: 626-97-1
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD00041895
• CID: 39223
• PubChem ID: 12298
• Update Time: 2025-04-18

Valeramide Chemical and Physical Properties

Names and Identifiers

• valeramide
• N-VALERAMIDE
• PENTANAMIDE
• VALOYLAMINE
• Pentanimidic acid
• n-Pentanamid
• n-pentyl amide
• pentaneamide
• pentylamide
• TKL9TN43QK
• IPWFJLQDVFKJDU-UHFFFAOYSA-N
• Valeramide, 97%
• Valeric acid amide
• Pentanamide (Valeramide)
• KSC353I5P
• IPWFJLQDVFKJDU-UHFFFAOYSA-
• STL283920
• NSC400223
• 7330AF
• LMFA08010002
• SBB028169
• NE22996
• SCHEMBL20284
• V0002
• NS00035130
• CHEBI:16459
• FS-4458
• UNII-TKL9TN43QK
• AKOS009031546
• MFCD00041895
• C01842
• NSC 400223
• A833929
• DTXSID3060827
• EN300-19981
• CH3(CH2)3C(O)NH2
• AI3-24387
• CS-0206049
• FT-0603495
• Valeramide, pharmaceutical impurity standard
• Q6071464
• InChI=1/C5H11NO/c1-2-3-4-5(6)7/h2-4H2,1H3,(H2,6,7)
• Z104476278
• 626-97-1
• EINECS 210-974-0
• Pentanamide; Valproic Acid Imp. E (EP); Valeramide; Valproic Acid Impurity E
• NSC-400223
• VALPROIC ACID IMPURITY E [EP IMPURITY]
• Valproic Acid Imp. E (EP): Pentanamide (Valeraide)
• A10835
• DB-054247
• DTXCID5043425
• 210-974-0
• VALPROIC ACID IMPURITY E (EP IMPURITY)
• AAA62697
• HY-W144037
• Valeramide

• MDL： MFCD00041895
• Inchi： 1S/C5H11NO/c1-2-3-4-5(6)7/h2-4H2,1H3,(H2,6,7)
• InChI Key： IPWFJLQDVFKJDU-UHFFFAOYSA-N
• SMILES： O=C(CCCC)N
• BRN： 1740792

Computed Properties

• Exact Mass: 101.08400
• Monoisotopic Mass: 101.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1

Experimental Properties

• Color/Form: Monoclinic crystallization from petroleum ether or ethanol
• Density: 0.8735
• Melting Point: 104.0 to 107.0 deg-C
• Boiling Point: 189.55°C (rough estimate)
• Flash Point: 94.3±18.4 °C
• Refractive Index: 1.4183
• Water Partition Coefficient: Soluble in water (almost transparency).
• PSA: 43.09000
• LogP: 1.36220
• Solubility: Soluble in water, ethanol, ether, slightly soluble in chloroform.

Valeramide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• TSCA：Yes
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides